Cas no 209916-33-6 ([2-(Tert-butylsulfonylamino)phenyl]boronic acid)

[2-(Tert-butylsulfonylamino)phenyl]boronic acid structure
209916-33-6 structure
Product Name:[2-(Tert-butylsulfonylamino)phenyl]boronic acid
CAS No:209916-33-6
MF:C10H16BNO4S
MW:257.11434173584
CID:2104254
Update Time:2023-08-03

[2-(Tert-butylsulfonylamino)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylpropan-2-ylsulfonamido)phenylboronic acid
    • [2-(Tert-butylsulfonylamino)phenyl]boronic acid
    • Inchi: 1S/C10H16BNO4S/c1-10(2,3)17(15,16)12-9-7-5-4-6-8(9)11(13)14/h4-7,12-14H,1-3H3
    • InChI Key: GTQASRKUJQOGJJ-UHFFFAOYSA-N
    • SMILES: S(C(C)(C)C)(NC1C=CC=CC=1B(O)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Topological Polar Surface Area: 95
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.